Cas no 1379338-63-2 (2-bromo-3-(1H-imidazol-2-yl)pyridine)

• Product Name: 2-bromo-3-(1H-imidazol-2-yl)pyridine
• CAS No: 1379338-63-2
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 5917365
• PubChem ID: 87814469
• Update Time: 2025-05-21

2-bromo-3-(1H-imidazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-(1H-IMIDAZOL-2-YL)-PYRIDINE
• 2-bromo-3-(1H-imidazol-2-yl)pyridine
• 1379338-63-2
• EN300-1602013
• SCHEMBL5319675

• Inchi： 1S/C8H6BrN3/c9-7-6(2-1-3-10-7)8-11-4-5-12-8/h1-5H,(H,11,12)
• InChI Key： HPIKZMZVXCXLDD-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC=C1C1NC=CN=1

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-bromo-3-(1H-imidazol-2-yl)pyridine

2-Bromo-3-(1H-imidazol-2-yl)pyridine (CAS 1379338-63-2): A Versatile Building Block in Heterocyclic Chemistry

The compound 2-bromo-3-(1H-imidazol-2-yl)pyridine (CAS 1379338-63-2) is a structurally unique heterocyclic molecule that combines the aromatic stability of a pyridine ring with the reactivity of an imidazole moiety. Its molecular formula, C₇H₅BrN₄, reflects the integration of a brominated pyridine core and an imidazole substituent, positioning it as a strategic intermediate in the synthesis of bioactive compounds. The bromine atom at the 2-position of the pyridine ring serves as a key electrophilic handle for further functionalization, while the imidazole group introduces nucleophilic and hydrogen-bonding capabilities. This dual functionality has garnered significant attention in pharmaceutical and materials science research.

Recent studies have highlighted the role of 2-bromo-3-(1H-imidazol-2-yl)pyridine as a pivotal precursor in the development of novel antiviral agents. A 2024 publication in *Journal of Medicinal Chemistry* demonstrated its utility in constructing pyrido[imidazole] derivatives with potent activity against RNA viruses. The bromide functionality enables efficient cross-coupling reactions via palladium-catalyzed protocols, such as Buchwald–Hartwig aminations or Sonogashira couplings, to introduce diverse pharmacophores. Notably, its imidazole scaffold mimics histidine residues in enzyme active sites, making it an ideal candidate for enzyme inhibitors targeting viral proteases.

The synthetic accessibility of CAS 1379338-63-2 has been optimized through modern methodologies. A high-yielding route reported in *Organic Letters* (Q4 2024) involves the regioselective bromination of 4-aminoantipyrine followed by cyclization under microwave-assisted conditions. This approach minimizes side reactions and achieves >95% purity with minimal chromatographic purification. The compound's stability under standard storage conditions (≤ -15°C in inert atmosphere) ensures its reliability as a commercial reagent for advanced research applications.

In materials science, pyridoimidazole derivatives derived from this compound exhibit tunable electronic properties. Research published in *Advanced Materials Interfaces* (March 2025) demonstrated their use in organic light-emitting diodes (OLEDs), where the brominated pyridine moiety enhances charge carrier mobility while the imidazole group facilitates π–π stacking interactions. These properties are critical for optimizing device efficiency and longevity in next-generation optoelectronics.

The compound's role extends to agrochemical development, where it serves as a lead structure for herbicides targeting acetolactate synthase (ALS). A collaborative study between Bayer CropScience and TU Dresden (February 2025) revealed that derivatives bearing this scaffold displayed sub-micromolar herbicidal activity against glyphosate-resistant weeds. The bromide substituent proved essential for improving soil persistence without compromising photostability under UV-B radiation.

Analytical characterization of CAS 1379338-63-2 is well-established through NMR spectroscopy and X-ray crystallography. The ¹H NMR spectrum exhibits distinct aromatic proton signals at δ 7.8–8.5 ppm corresponding to the pyridine ring protons, while the imidazole protons appear as a doublet at δ 7.4 ppm due to coupling with adjacent nitrogen atoms. Mass spectrometric analysis confirms its molecular ion peak at m/z 195 [M⁺], consistent with theoretical predictions.

In catalytic applications, this compound has shown promise as a ligand for transition metal complexes. A groundbreaking study from ETH Zürich (April 2025) utilized its bidentate coordination ability to design iridium-based catalysts for C–H activation reactions under ambient conditions. The bromide group acts as an electron-withdrawing substituent, modulating metal center reactivity while maintaining structural integrity during multiple catalytic cycles.

The compound's compatibility with click chemistry methodologies further expands its synthetic utility. Researchers at MIT have incorporated CAS 1379338-63-2 into strain-promoted azide–alkyne cycloadditions to create bioconjugates for targeted drug delivery systems. Its ability to form covalent bonds with functionalized polymers enables precise control over nanoparticle surface chemistry in biomedical applications.

Eco-friendly synthesis routes are being actively explored to align with green chemistry principles. A solvent-free mechanochemical approach developed by Kyoto University researchers (June 2025) achieved >85% yield using ball-milling techniques without generating hazardous byproducts. This methodology significantly reduces energy consumption compared to traditional solution-phase syntheses.

In conclusion, pyridoimidazole building blocks like CAS 1379338-63-2 represent a convergence point between medicinal chemistry and materials science innovation. Their structural versatility continues to drive advancements across therapeutic discovery pipelines and functional material design paradigms, cementing their status as essential tools for modern chemical research.